Cas no 1804214-69-4 (2-Iodobenzo[d]oxazole-5-carbonyl chloride)

• Product Name: 2-Iodobenzo[d]oxazole-5-carbonyl chloride
• CAS No: 1804214-69-4
• MF: C₈H₃ClINO₂
• MW: 307.472393274307
• CID: 4819311
• Update Time: 2025-05-21

2-Iodobenzo[d]oxazole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodobenzo[d]oxazole-5-carbonyl chloride

• Inchi： 1S/C8H3ClINO2/c9-7(12)4-1-2-6-5(3-4)11-8(10)13-6/h1-3H
• InChI Key： LEWOGLXFYIEAJM-UHFFFAOYSA-N
• SMILES： IC1=NC2C=C(C(=O)Cl)C=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 3
• Topological Polar Surface Area: 43.1

Additional information on 2-Iodobenzo[d]oxazole-5-carbonyl chloride

2-Iodobenzo[d]oxazole-5-carbonyl chloride (CAS No. 1804214-69-4)

2-Iodobenzo[d]oxazole-5-carbonyl chloride, also known by its CAS number 1804214-69-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines an iodobenzene moiety with a benzo[d]oxazole ring system and a carbonyl chloride group. The combination of these functional groups makes it a versatile building block for constructing complex molecules with diverse applications.

The benzo[d]oxazole ring system is a heterocyclic aromatic structure that has been extensively studied due to its stability and reactivity. The presence of the iodine atom at the 2-position of the benzene ring introduces additional electronic effects, enhancing the compound's reactivity in various synthetic transformations. Furthermore, the carbonyl chloride group at the 5-position of the oxazole ring serves as an electrophilic site, enabling nucleophilic attacks by various reagents. This makes 2-Iodobenzo[d]oxazole-5-carbonyl chloride an ideal precursor for synthesizing a wide range of derivatives with potential applications in drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of benzoxazole derivatives in medicinal chemistry, particularly as scaffolds for designing bioactive molecules. For instance, researchers have explored the use of these compounds as inhibitors of kinase enzymes, which are key targets in cancer therapy. The iodine substituent in 2-Iodobenzo[d]oxazole-5-carbonyl chloride plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its binding affinity to biological targets. This has led to promising results in preclinical studies, where certain derivatives have demonstrated potent anti-cancer activity.

In addition to its role in drug discovery, 2-Iodobenzo[d]oxazole-5-carbonyl chloride has found applications in materials science. The compound's ability to undergo various coupling reactions makes it a valuable precursor for synthesizing advanced polymers and functional materials. For example, researchers have utilized this compound to develop novel polymeric materials with enhanced thermal stability and mechanical properties. These materials hold potential for use in high-performance applications such as aerospace and electronics.

The synthesis of 2-Iodobenzo[d]oxazole-5-carbonyl chloride typically involves multi-step reactions that require precise control over reaction conditions. A common approach involves the iodination of a benzo[d]oxazole derivative followed by functionalization at the 5-position with a carbonyl chloride group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

In terms of safety and handling, 2-Iodobenzo[d]oxazole-5-carbonyl chloride must be treated with care due to its reactive nature. The compound is sensitive to moisture and light, necessitating storage under inert conditions. Proper personal protective equipment should be worn during handling to minimize exposure risks.

In conclusion, 2-Iodobenzo[d]oxazole-5-carbonyl chloride (CAS No. 1804214-69-4) is a versatile and valuable compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an indispensable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and beyond. As research continues to uncover new applications for this compound, its importance in the chemical industry is expected to grow further.